Cas no 100612-50-8 (1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione)

• Product Name: 1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
• CAS No: 100612-50-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1127025
• PubChem ID: 15664478
• Update Time: 2025-04-20

1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
• 1-(p-methoxyphenyl)-2,2-dimethylbutane-1,3-dione
• 1-(4-Methoxy-phenyl)-2,2-dimethyl-butan-1,3-dion
• CTK0E0054
• 1-(4-methoxy-phenyl)-2,2-dimethyl-butane-1,3-dione
• ACMC-20m3p4
• 1,3-Butanedione, 1-(4-methoxyphenyl)-2,2-dimethyl-
• 1-(p-methoxyphenyl)-2,2-dimethylbutane-1,3-dione; 1-(4-Methoxy-phenyl)-2,2-dimethyl-butan-1,3-dion; CTK0E0054; 1-(4-methoxy-phenyl)-2,2-dimethyl-butane-1,3-dione; ACMC-20m3p4; 1,3-Butanedione, 1-(4-methoxyphenyl)-2,2-dimethyl-;
• DTXSID30576521
• 100612-50-8

• Inchi： 1S/C13H16O3/c1-9(14)13(2,3)12(15)10-5-7-11(16-4)8-6-10/h5-8H,1-4H3
• InChI Key： DFEUKLAQUXACEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 220.109944g/mol
• Monoisotopic Mass: 220.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.26g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones